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Compound of Interest

Compound Name: 2,2-Dimethyl-1-hexanol

Cat. No.: B1605905

An In-depth Technical Guide to 2,2-Dimethyl-1-hexanol

This technical guide provides a comprehensive overview of 2,2-Dimethyl-1-hexanol, including
its chemical and physical properties, safety information, and identifiers. This document is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Chemical Identity and Identifiers

2,2-Dimethyl-1-hexanol is a primary alcohol with a branched hydrocarbon chain. Its unique
structure influences its physical and chemical properties.

Table 1: Chemical Identifiers for 2,2-Dimethyl-1-hexanol
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Identifier Value

CAS Number 2370-13-0

Molecular Formula C8H180

Molecular Weight 130.23 g/mol

IUPAC Name 2,2-dimethylhexan-1-ol

Synonyms 2,2-dimethylhexan-1-ol, tert-Octanol,
Neooctanol

InChl Key GSSDZVRLQDXOPL-UHFFFAOYSA-N

Canonical SMILES

CCCCC(C)(C)CO

Physicochemical Properties

The physical and chemical properties of 2,2-Dimethyl-1-hexanol are summarized below.

These properties are crucial for its application in various chemical processes.

Table 2: Physical Properties of 2,2-Dimethyl-1-hexanol

Property Value

Boiling Point 165.5-173°C
Melting Point -52 °C

Density 0.822 - 0.827 g/mL
Refractive Index 1.427 - 1.43

Flash Point 60.6 °C

Vapor Pressure

0.624 mmHg at 25°C

Table 3: Chemical and Computational Properties of 2,2-Dimethyl-1-hexanol
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Property Value
pKa 15.23 + 0.10 (Predicted)
LogP 2.19510
XLogP3 2.7
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 1
Rotatable Bond Count 4
Topological Polar Surface Area 20.2 A2
Complexity 67
Solubility

2,2-Dimethyl-1-hexanol is expected to have moderate solubility in water due to the presence
of a polar hydroxyl group capable of hydrogen bonding. However, the branched, nonpolar
hydrocarbon chain increases its hydrophobic character, making it more soluble in organic
solvents like ethanol and hexane.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2,2-Dimethyl-1-hexanol are
not readily available in publicly accessible literature. While some sources indicate the existence
of synthetic routes, specific methodologies are not provided. Researchers interested in the
synthesis of this compound may need to consult specialized chemical synthesis databases or
literature for detailed procedures.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,2-Dimethyl-1-hexanol was not found. However,
based on the data for similar flammable liquid alcohols, general safety precautions should be
followed. It is likely a flammable liquid and vapor.

General Handling Precautions:
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» Keep away from heat, sparks, open flames, and hot surfaces.
e Use in a well-ventilated area.
o Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

e Avoid breathing vapors or mist.

 To cite this document: BenchChem. [2,2-Dimethyl-1-hexanol CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605905#2-2-dimethyl-1-hexanol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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